N-(4-(2-oxo-2-((2-oxo-2H-chromen-3-yl)amino)ethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-[2-oxo-2-[(2-oxochromen-3-yl)amino]ethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H15N3O6S/c26-19(24-15-7-12-3-1-2-4-16(12)31-21(15)28)9-14-10-32-22(23-14)25-20(27)13-5-6-17-18(8-13)30-11-29-17/h1-8,10H,9,11H2,(H,24,26)(H,23,25,27)
• InChI Key: ARRHEWUAFNDSJI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NC(=CS3)CC(=O)NC4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C22H15N3O6S
• Molecular Weight: 449.4 g/mol

Description

The compound “N-(4-(2-oxo-2-((2-oxo-2H-chromen-3-yl)amino)ethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide” is a complex organic molecule that is a derivative of coumarin. Coumarins are a class of organic compounds with a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 2- (4-methyl-2-oxo-2H-chromen-7-yloxy)-N- (benzo [d]thiazol-2-yl)acetamide derivatives was synthesized and evaluated for their D2 and 5HT2 antagonistic activity. The synthesis involved the reaction of chloroacetyl chloride with various 2-amino benzothiazole substituted derivatives.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. Thiazoles, which are an important class of five-membered heterocyclic compounds, contain sulfur and nitrogen at position-1 and -3, respectively. The orientation of the thiazole ring towards the target site can be nitrogen orientation, sulfur orientation, or parallel orientation.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex and varied, depending on the specific conditions and reactants used. The compound’s reactivity may be influenced by the presence of the thiazole ring and other functional groups.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor and cytotoxic properties. Researchers have synthesized various thiazole derivatives and evaluated their effects on cancer cells. reports the cytotoxicity activity of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides against human tumor cell lines, including prostate cancer.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities, potential therapeutic uses, and the development of synthesis methods for producing the compound more efficiently and in larger quantities. The compound’s potential as an atypical antipsychotic could be particularly interesting for future research.